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Compound Focus: 1-Azido-2-iodoethane

CAS No.: 42059-30-3

Cat. No.: S3023662

1. Is 1-Azido-2-iodoethane moisture-sensitive?

Yes, it is highly likely to be moisture-sensitive. This assumption is based on the properties of its functional

groups:

¢ lodoethane Group: Organic iodides can undergo slow hydrolysis upon exposure to water or
moisture, leading to the formation of ethanol and hydrogen iodide (HI).

e Organic Azide Group: While alkyl azides themselves are often stable, they must always be treated
with caution due to potential shock and friction sensitivity. The combination with an iodo group can
make the molecule more reactive.

2. What are the primary decomposition pathways?

The following diagram outlines the potential degradation routes for 1-Azido-2-iodoethane when exposed to

moisture.
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3. What are the signs of decomposition in a stored sample?

e Color Change: A clear, colorless liquid turning yellow, orange, or brown.

¢ Precipitation: Formation of solid particles, which could be decomposition products.

¢ Gas Formation: Pressure build-up inside the storage vial, indicating the release of nitrogen gas from
azide decomposition.

Safety & Handling Protocols

Given the potential hazards associated with this compound, adhere to the following protocols.
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Protocol Details & Rationale

Storage Store under an inert atmosphere (e.g., argon or nitrogen) in a cool, dark place. Use
sealed vials with tight-sealing caps (e.g., PTFE/silicone liners).

Handling Always work in a certified fume hood. Wear appropriate Personal Protective Equipment
(PPE): safety goggles, gloves, and a lab coat. Use plastic or coated spatulas instead of
metal to avoid friction.

Purification If a sample shows signs of decomposition, the safest practice is to dispose of it
properly. Do not attempt to purify it.

Experimental Troubleshooting FAQ

Q1: My reaction with 1-Azido-2-iodoethane shows low yield or unexpected by-products. Could
moisture be the cause? Al: Yes. Moisture can hydrolyze the iodoethane group, reducing the amount of

available reagent and generating hydrogen iodide, which can interfere with or catalyze side reactions.

Q2: How can I confirm that my reagent is still pure? A2:

¢ Analytical Techniques: Analyze a sample using NMR spectroscopy (check for the expected proton
peaks) or Fourier-Transform Infrared Spectroscopy (FTIR) (look for the characteristic azide peak

around 2100 cm™1),
¢ Visual Inspection: Check for any of the signs of decomposition mentioned above. If any are present,

do not use the material.

Q3: What is the first step I should take if I suspect my sample is decomposed? A3: Do not open the
vial. Keep the sample in the fume hood and consult your institution's Environmental Health and Safety
(EHS) department for guidance on the safe disposal of reactive and potentially explosive azide compounds.

Do not dispose of it with regular organic or halogenated waste.

Key Takeaways

e Assume High Sensitivity: 1-Azido-2-iodoethane should be considered both moisture-sensitive
and thermally/shock-sensitive due to its organic azide functional group [1].
¢ Prioritize Safe Handling: Strictly use personal protective equipment and work in a fume hood.
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e Properly Store and Dispose: Store under inert gas and consult your EHS office for disposal of
decomposed or unused material.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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